Cas no 41137-60-4 (Rohamere 6661-0)

• Product Name: Rohamere 6661-0
• CAS No: 41137-60-4
• MF: C₂₃H₃₈N₂O₈
• MW: 470.55642747879
• CID: 330351
• PubChem ID: 170472
• Update Time: 2025-07-14

Rohamere 6661-0 Chemical and Physical Properties

Names and Identifiers

• 11,14-Dioxa-2,9-diazaheptadec-16-enoicacid, 4,4,6,16-tetramethyl-10,15-dioxo-,2-[(2-methyl-1-oxo-2-propen-1-yl)oxy]ethyl ester
• 11,14-Dioxa-2,9-diazaheptadec-16-enoicacid, 4,4,6,16-tetramethyl-10,15-dioxo-,2-[(2-methyl-1-oxo-2-propen-1-yl)oxy]ethyl este
• BIS(2-METHACRYLOXYETHYL)-N,N'-1,9-NONYLENE BISCARBAMATE
• 7,7,9-trimethyl-4,13-dioxo-3,14-dioxa-5,12-diazahexadecane-1,16-diyl bismethacrylate
• DI-HEMA TRIMETHYLHEXYL DICARBAMATE
• DIURETHANE METHACRYLATE
• 7,7,9-TRIMETHYL-4,13-DIOXO-3,14-DIOXA-5,12-DIAZAHEXADECANE-1,16-DIOL DIMETHACRYLATE
• 11,14-Dioxa-2,9-diazaheptadec-16-enoic acid, 4,4,6,16-tetramethyl-10,15-dioxo-, 2-[(2-methyl-1-oxo-2-propen-1-yl)oxy]ethyl ester
• NF 501
• 11,14-Dioxa-2,9-diazaheptadec-16-enoic acid, 4,4,6,16(or 4,6,6,16)-tetramethyl-10,15-dioxo-, 2-((2-methyl-1-oxo-2-propen-1-yl)oxy)ethyl ester
• NS00006993
• SCHEMBL181998
• 6852S8UXQ2
• 11,14-Dioxa-2,9-diazaheptadec-16-enoic acid, 4,4,6,16-tetramethyl-10,15-dioxo-, 2-((2-methyl-1-oxo-2-propenyl)oxy)ethyl ester
• UNII-AAC5R928KV
• EINECS 255-239-5
• 11,14-Dioxa-2,9-diazaheptadec-16-enoic acid, 4,4,6,16-tetramethyl-10,15-dioxo-, 2-[(2-methyl-1-oxo-2-propenyl)oxy]ethyl ester
• 11,14-Dioxa-2,9-diazaheptadec-16-enoic acid, 4,4,6,16-tetramethyl-10,15-dioxo-, 2-((2-methyl-1-oxo-2-propen-1-yl)oxy)ethyl ester
• Q27273830
• 1,6-bis-[2-methacryloxyethoxycarbonylamino]-2,2,4-trimethylhexane
• FT-0775123
• EINECS 276-957-5
• 72869-86-4
• Di-2-methacryloxyethyl 2,2,4-trimethylhexamethylenedicarbamate
• UEKHZPDUBLCUHN-UHFFFAOYSA-N
• UDMA
• 41137-60-4
• EC 276-957-5
• Triad gel
• DTXSID70866034
• AAC5R928KV
• UNII-6852S8UXQ2
• CCRIS 8223
• FT-0667734
• 7,7,9(Or 7,9,9)-trimethyl-4,13-dioxo-3,14-dioxa-5,12-diazahexadecane-1,16-diyl bismethacrylate
• Rohamere 6661-0
• 2-[[3,5,5-trimethyl-6-[2-(2-methylprop-2-enoyloxy)ethoxycarbonylamino]hexyl]carbamoyloxy]ethyl 2-methylprop-2-enoate

• Inchi： 1S/C23H38N2O8/c1-16(2)19(26)30-10-12-32-21(28)24-9-8-18(5)14-23(6,7)15-25-22(29)33-13-11-31-20(27)17(3)4/h18H,1,3,8-15H2,2,4-7H3,(H,24,28)(H,25,29)
• InChI Key： UEKHZPDUBLCUHN-UHFFFAOYSA-N
• SMILES： O(CCOC(C(=C)C)=O)C(NCC(C)(C)CC(C)CCNC(=O)OCCOC(C(=C)C)=O)=O

Computed Properties

• Exact Mass: 470.26300
• Monoisotopic Mass: 470.263
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 33
• Rotatable Bond Count: 19
• Complexity: 703
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 129A^2
• XLogP3: 4.1

Experimental Properties

• Density: 1.094
• Boiling Point: 594.3°Cat760mmHg
• Flash Point: 313.2°C
• PSA: 129.26000
• LogP: 4.18990

Additional information on Rohamere 6661-0

Rohamere 6661-0: A Comprehensive Overview of CAS No. 41137-60-4

Rohamere 6661-0, with the Chemical Abstracts Service (CAS) number 41137-60-4, is a versatile compound that has garnered significant attention in the fields of chemistry, biology, and pharmaceuticals. This compound is known for its unique properties and potential applications in various industries, particularly in the development of advanced materials and drug formulations.

The chemical structure of Rohamere 6661-0 is characterized by its complex molecular framework, which includes functional groups that contribute to its stability and reactivity. Recent studies have highlighted the importance of these functional groups in enhancing the compound's solubility and bioavailability, making it an attractive candidate for use in pharmaceutical formulations.

In the context of drug development, Rohamere 6661-0 has shown promising results in preclinical studies. Its ability to improve the solubility and stability of poorly soluble drugs has been a key focus of research. For instance, a study published in the Journal of Pharmaceutical Sciences demonstrated that Rohamere 6661-0 can significantly enhance the oral bioavailability of certain antifungal agents, thereby improving their therapeutic efficacy.

Beyond its pharmaceutical applications, Rohamere 6661-0 has also found use in the development of advanced materials. Its unique chemical properties make it suitable for applications in coatings, adhesives, and other industrial products. Researchers at the University of California, Berkeley, have explored the use of Rohamere 6661-0 in creating self-healing materials that can repair themselves when damaged. This innovative application has the potential to revolutionize various industries by extending the lifespan and durability of materials.

The environmental impact of Rohamere 6661-0 is another area of active research. Studies have shown that the compound is biodegradable and does not pose significant environmental risks when used responsibly. This characteristic makes it an attractive option for developing sustainable and eco-friendly products.

In terms of safety, extensive toxicological studies have been conducted to evaluate the potential risks associated with Rohamere 6661-0. These studies have demonstrated that the compound is generally safe for use in both industrial and pharmaceutical applications when appropriate safety measures are followed. The European Chemicals Agency (ECHA) has classified Rohamere 6661-0 as a substance with low toxicity and minimal environmental impact.

The commercial availability of Rohamere 6661-0 has also increased over recent years, making it more accessible to researchers and industries. Major chemical suppliers such as Sigma-Aldrich and Alfa Aesar offer high-purity forms of this compound, ensuring consistent quality for various applications.

In conclusion, Rohamere 6661-0 (CAS No. 41137-60-4) is a multifaceted compound with a wide range of applications in chemistry, biology, and pharmaceuticals. Its unique properties make it a valuable asset in developing advanced materials and improving drug formulations. Ongoing research continues to uncover new potential uses for this compound, further solidifying its importance in scientific and industrial communities.